3-Hexyl-3,6-dihydro-2H-pyran 1H and 13C NMR chemical shifts
3-Hexyl-3,6-dihydro-2H-pyran 1H and 13C NMR chemical shifts
An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 3-Hexyl-3,6-dihydro-2H-pyran
Introduction
The 3,6-dihydro-2H-pyran scaffold is a privileged heterocyclic motif present in numerous natural products and serves as a versatile building block in synthetic organic chemistry. Its utility stems from the embedded functionality: a nucleophilic enol ether system and stereocenters that can be readily manipulated. The introduction of an alkyl substituent, such as a hexyl group at the 3-position, modifies the steric and electronic properties of the ring, influencing its reactivity and biological interactions.
Molecular Structure and Atom Numbering
A standardized numbering system is essential for the unambiguous assignment of NMR signals. For 3-hexyl-3,6-dihydro-2H-pyran, the numbering convention begins with the oxygen atom as position 1 and proceeds around the ring, as illustrated below.
Figure 1: Structure and IUPAC numbering of 3-hexyl-3,6-dihydro-2H-pyran.
¹H NMR Spectral Analysis
The ¹H NMR spectrum provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), and the connectivity between neighboring protons (spin-spin coupling). The predicted chemical shifts for 3-hexyl-3,6-dihydro-2H-pyran are detailed in Table 1.
Rationale for Assignments:
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Olefinic Protons (H-4, H-5): The protons on the double bond are expected in the downfield region typical for alkenes (δ 4.5-6.5 ppm). In the parent 3,4-dihydro-2H-pyran, the proton at C4 appears around δ 4.6 ppm and the one at C5 around δ 6.3 ppm. For the 3-hexyl substituted analog, H-4 and H-5 will be in a similar region. The H-5 proton is adjacent to the ring oxygen, which causes significant deshielding, shifting it further downfield compared to H-4.
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Protons Adjacent to Oxygen (H-2, H-6): The methylene protons at C-2 and C-6 are directly attached to the electronegative oxygen atom, placing them in the δ 3.5-4.5 ppm range. The two protons at C-6 are diastereotopic and will likely appear as a complex multiplet. The protons at C-2 will also be a multiplet due to coupling with the proton at C-3.
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Allylic/Aliphatic Ring Protons (H-3): The single proton at C-3 is in an allylic position and adjacent to a stereocenter. It will be shifted slightly downfield from a typical aliphatic proton and will appear as a complex multiplet due to coupling with protons on C-2, C-4, and the first methylene of the hexyl chain.
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Hexyl Chain Protons: The protons of the hexyl group will appear in the standard aliphatic region (δ 0.8-1.6 ppm). The terminal methyl group (CH₃) will be the most upfield signal, appearing as a triplet. The methylene groups (CH₂) will form a series of overlapping multiplets.
Table 1: Predicted ¹H NMR Chemical Shifts for 3-Hexyl-3,6-dihydro-2H-pyran (Predicted for CDCl₃ solvent)
| Proton Assignment | Predicted Chemical Shift (δ, ppm) | Multiplicity | Coupling Constants (J, Hz) |
| H-5 | ~ 5.8 - 6.0 | d | ~10.0 |
| H-4 | ~ 5.6 - 5.8 | m | - |
| H-6 | ~ 4.0 - 4.2 | m | - |
| H-2 | ~ 3.6 - 3.8 | m | - |
| H-3 | ~ 2.1 - 2.3 | m | - |
| Hexyl-CH₂ (α) | ~ 1.3 - 1.5 | m | - |
| Hexyl-(CH₂)₄ | ~ 1.2 - 1.4 | m (br) | - |
| Hexyl-CH₃ | ~ 0.8 - 0.9 | t | ~7.0 |
¹³C NMR Spectral Analysis
The proton-decoupled ¹³C NMR spectrum reveals one signal for each unique carbon atom in the molecule. The chemical shifts are highly sensitive to the local electronic environment.[1]
Rationale for Assignments:
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Olefinic Carbons (C-4, C-5): These sp²-hybridized carbons are found in the downfield region characteristic of alkenes (δ 100-150 ppm). C-5 is expected to be further downfield than C-4 due to its direct attachment to the deshielding oxygen atom.
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Carbons Adjacent to Oxygen (C-2, C-6): These sp³-hybridized carbons are shifted downfield (δ 60-80 ppm) due to the electronegativity of the adjacent oxygen.
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Aliphatic Ring Carbon (C-3): This carbon, bearing the hexyl group, will appear in the typical aliphatic region, likely around δ 30-40 ppm.
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Hexyl Chain Carbons: The carbons of the hexyl chain will appear in the upfield aliphatic region (δ 14-35 ppm). The terminal methyl carbon (C-6' of hexyl) will be the most upfield signal at approximately δ 14 ppm.
Table 2: Predicted ¹³C NMR Chemical Shifts for 3-Hexyl-3,6-dihydro-2H-pyran (Predicted for CDCl₃ solvent)
| Carbon Assignment | Predicted Chemical Shift (δ, ppm) |
| C-5 | ~ 127 - 129 |
| C-4 | ~ 124 - 126 |
| C-6 | ~ 67 - 69 |
| C-2 | ~ 65 - 67 |
| C-3 | ~ 35 - 38 |
| Hexyl-C1' | ~ 33 - 35 |
| Hexyl-C4' | ~ 31 - 33 |
| Hexyl-C2' | ~ 29 - 31 |
| Hexyl-C3' | ~ 25 - 27 |
| Hexyl-C5' | ~ 22 - 24 |
| Hexyl-C6' (CH₃) | ~ 14.0 - 14.5 |
Experimental Protocol for NMR Data Acquisition
To obtain high-quality, reproducible NMR data, a standardized experimental protocol is paramount. This workflow ensures both accuracy and the ability to compare data across different samples and laboratories.
Figure 2: Standardized workflow for acquiring and processing NMR spectra.
Detailed Methodologies:
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Sample Preparation:
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Accurately weigh 5-10 mg of the purified compound.
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Dissolve the sample in approximately 0.6 mL of a deuterated solvent (CDCl₃ is a common choice for non-polar to moderately polar compounds). The solvent choice is critical as its residual signal will be present in the ¹H spectrum.[5]
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Tetramethylsilane (TMS) can be added as an internal standard for precise chemical shift referencing (δ = 0.00 ppm).[5]
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Transfer the solution to a clean, dry 5 mm NMR tube.
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Instrumental Setup:
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The experiments should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.
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The instrument must be properly tuned to the correct frequencies for ¹H and ¹³C, and the magnetic field homogeneity optimized through shimming to achieve sharp, symmetrical peaks.
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-
Data Acquisition:
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¹H NMR: A standard single-pulse experiment is typically sufficient. Key parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and acquisition of 16-32 scans for a good signal-to-noise ratio.
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¹³C NMR: A proton-decoupled experiment (e.g., zgpg30) is standard to produce a spectrum of singlets, simplifying interpretation.[1] Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be required.
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Structural Confirmation with 2D NMR Spectroscopy
For an unambiguous assignment of all signals, especially in complex molecules, 2D NMR experiments are indispensable. They reveal correlations between nuclei that are not apparent in 1D spectra.
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COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-coupled to each other, typically those on adjacent carbons. It would confirm, for example, the coupling between H-4 and H-5, and between H-2 and H-3.
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HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom to which it is directly attached. It provides a direct and powerful link between the ¹H and ¹³C spectra, confirming the assignments in Tables 1 and 2.
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HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds. It is crucial for piecing together the carbon skeleton. For instance, an HMBC spectrum would show a correlation from the olefinic proton H-4 to the aliphatic carbon C-3 and the oxygenated carbon C-6.
Figure 3: Relationship between 1D spectra and confirmatory 2D NMR experiments.
Conclusion
This guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 3-hexyl-3,6-dihydro-2H-pyran. The presented chemical shifts and coupling patterns are based on established principles of NMR spectroscopy and data from analogous structures. The key spectral features include distinct signals for the enol ether protons and carbons in the downfield region, characteristic resonances for the carbons and protons adjacent to the ring oxygen, and a set of aliphatic signals corresponding to the hexyl substituent and the saturated portion of the pyran ring. The outlined experimental protocols and the application of 2D NMR techniques provide a robust framework for any researcher working on the synthesis and structural verification of this and related dihydropyran derivatives, ensuring scientific integrity and accuracy in their findings.
References
- Talybov, A. M. (2023). Enantioselective Synthesis of Substituted 3,6-Dihydro-2H-pyrans by Radical Cyclization. Russian Journal of Organic Chemistry, 58(10), 1551-1556.
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Mohammadi, F., et al. (2023). Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity. Frontiers in Chemistry, 11, 1245873. Available at: [Link]
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Ievlev, M. Yu., et al. (2017). Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides through an unusual regiospecific quasi-hydrolysis of a cyano group. Beilstein Journal of Organic Chemistry, 13, 1378–1384. Available at: [Link]
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Palchykov, V., et al. (2018). Multigram scale synthesis of 3,4- and 3,6-dihydro-2 H -thiopyran 1,1-dioxides and features of their NMR spectral behavior. Synthetic Communications, 48(16), 2059-2067. Available at: [Link]
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University of Wisconsin. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]
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University of Wisconsin. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]
- Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to Spectroscopy. Cengage Learning. (General reference for NMR principles, not a specific clickable link)
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Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]
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